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Compound of Interest

Compound Name: 6-Oxo Simvastatin-d6

Cat. No.: B15142718

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the molecular weight and chemical
formula of 6-Oxo Simvastatin-d6, a deuterated analog of 6-Oxo Simvastatin. This stable
isotope-labeled compound is a critical tool in pharmacokinetic and metabolic studies, serving
as an internal standard for the quantification of 6-Oxo Simvastatin, a metabolite of the widely
used cholesterol-lowering drug, Simvastatin.

Molecular Data Summary

The key molecular identifiers for 6-Oxo Simvastatin-d6 are detailed below. The inclusion of six
deuterium atoms results in a higher molecular weight compared to the non-labeled compound.

Compound Chemical Formula Molecular Weight ( g/mol )
6-Ox0 Simvastatin-d6 C25H30D606 438.59[1]
6-Oxo Simvastatin C25H3606 432.56[2]

Chemical Structure and Labeling

6-Oxo Simvastatin-d6 is structurally identical to 6-Oxo Simvastatin, with the exception of the
six hydrogen atoms on the 2,2-dimethylbutanoic acid side chain, which are replaced by
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deuterium atoms. This isotopic labeling makes it distinguishable by mass spectrometry,
allowing for precise quantification of the unlabeled analyte in complex biological matrices.

Relationship between Simvastatin and its Analogs

The following diagram illustrates the metabolic relationship between Simvastatin, its 6-Oxo
metabolite, and the corresponding deuterated internal standard used in analytical
methodologies.
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Metabolic and Analytical Relationship Diagram

Experimental Application: Bioanalytical
Quantification

While specific experimental protocols are proprietary and vary by laboratory, the general
workflow for using 6-Oxo Simvastatin-d6 as an internal standard in a liquid chromatography-
mass spectrometry (LC-MS) assay is as follows:
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LC-MS Quantification Workflow
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Generalized LC-MS Experimental Workflow
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In this process, a known concentration of 6-Oxo Simvastatin-d6 is added to the biological
sample. During sample preparation, both the analyte (6-Oxo Simvastatin) and the internal
standard are extracted. The subsequent LC-MS analysis separates and detects both
compounds. By comparing the peak area of the analyte to that of the known amount of the
internal standard, precise quantification of the 6-Oxo Simvastatin concentration in the original
sample can be achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

